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Compound Name: CHR-6494 TFA

Cat. No.: B2522834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CHR-6494 TFA is a potent and specific small-molecule inhibitor of Haspin kinase, a

serine/threonine kinase essential for proper chromosome alignment and segregation during

mitosis.[1][2] Inhibition of Haspin kinase by CHR-6494 leads to the disruption of histone H3

phosphorylation at threonine-3 (H3T3ph), resulting in mitotic catastrophe and subsequent

induction of apoptosis in various cancer cell lines.[1][3] These application notes provide

detailed protocols for the detection and quantification of apoptosis induced by CHR-6494 TFA
using Annexin V staining and caspase activity assays.

Mechanism of Action: Induction of Apoptosis by
CHR-6494 TFA
CHR-6494 TFA exerts its pro-apoptotic effects by targeting the mitotic kinase Haspin. The

inhibition of Haspin leads to a cascade of events culminating in programmed cell death. The

proposed signaling pathway is as follows:
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Diagram 1: Signaling Pathway of CHR-6494 TFA-Induced Apoptosis.

Quantitative Data Summary
The following tables summarize the reported in vitro efficacy of CHR-6494 TFA in various

cancer cell lines.

Table 1: IC50 Values of CHR-6494 TFA in Cancer Cell Lines

Cell Line Cancer Type IC50 (nM) Exposure Time

HCT-116 Colorectal Cancer 500 72 hours

HeLa Cervical Cancer 473 72 hours

MDA-MB-231 Breast Cancer 752 72 hours

Wi-38
Normal Lung

Fibroblast
1059 72 hours

COLO-792 Melanoma 497 72 hours

RPMI-7951 Melanoma 628 72 hours

SKBR3 Breast Cancer 1530 Not Specified

MCF7 Breast Cancer 900.4 Not Specified

Data compiled from MedchemExpress and other sources.[1][2][4]

Table 2: Induction of Apoptosis and Caspase Activity by CHR-6494 TFA
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Cell Line Cancer Type
CHR-6494 TFA
Conc. (nM)

Effect
Fold Increase
in Caspase-3/7
Activity

COLO-792 Melanoma 300
Induces

Apoptosis
3

COLO-792 Melanoma 600
Induces

Apoptosis
6

RPMI-7951 Melanoma 300
Induces

Apoptosis
8.5

RPMI-7951 Melanoma 600
Induces

Apoptosis
16

MDA-MB-231 Breast Cancer 500, 1000
Increases Early

& Late Apoptosis
Not Reported

SKBR3 Breast Cancer 500, 1000
Increases Early

& Late Apoptosis
Not Reported

Data compiled from studies on melanoma and breast cancer cell lines.[1][3][4]

Experimental Protocols
Protocol 1: Apoptosis Detection by Annexin V-FITC and
Propidium Iodide (PI) Staining
This protocol details the detection of apoptosis in cells treated with CHR-6494 TFA by flow

cytometry, differentiating between viable, early apoptotic, late apoptotic, and necrotic cells.
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Start

1. Seed and culture cells
(e.g., 1x10^6 cells/well)

2. Treat cells with CHR-6494 TFA
(e.g., 300-1000 nM) and controls

3. Incubate for desired time
(e.g., 48-72 hours)

4. Harvest cells (adherent and floating)

5. Wash cells with cold PBS

6. Resuspend in 1X Binding Buffer
(~1x10^6 cells/mL)

7. Add Annexin V-FITC and PI
to 100 µL of cell suspension

8. Incubate for 15 min at RT in the dark

9. Add 400 µL of 1X Binding Buffer

10. Analyze immediately by flow cytometry

End

 

Start

1. Seed and culture cells in a 96-well plate

2. Treat cells with CHR-6494 TFA
and controls

3. Incubate for desired time
(e.g., 72 hours)

4. Lyse cells with chilled Cell Lysis Buffer

5. Incubate on ice for 10 minutes

6. Add Reaction Buffer and
fluorogenic substrate (Ac-DEVD-AMC)

7. Incubate at 37°C for 1-2 hours

8. Measure fluorescence (Ex/Em = 380/460 nm)

9. Calculate fold-increase in activity

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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